Cas no 112393-82-5 (2-(3-methoxyphenyl)thiomorpholin-3-one)
112393-82-5 structure
Product Name:2-(3-methoxyphenyl)thiomorpholin-3-one
CAS No:112393-82-5
MF:C11H13NO2S
MW:223.29142165184
CID:2608692
PubChem ID:14169391
Update Time:2025-04-21
2-(3-methoxyphenyl)thiomorpholin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methoxyphenyl)thiomorpholin-3-one
- FBRXKRNWZBZCIC-UHFFFAOYSA-N
- 112393-82-5
- SCHEMBL16970823
- DTXSID90556849
-
- Inchi: 1S/C11H13NO2S/c1-14-9-4-2-3-8(7-9)10-11(13)12-5-6-15-10/h2-4,7,10H,5-6H2,1H3,(H,12,13)
- InChI Key: FBRXKRNWZBZCIC-UHFFFAOYSA-N
- SMILES: S1CCNC(C1C1C=CC=C(C=1)OC)=O
Computed Properties
- Exact Mass: 223.06669983Da
- Monoisotopic Mass: 223.06669983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6Ų
2-(3-methoxyphenyl)thiomorpholin-3-one Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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